Cas no 71573-93-8 (1-(4-chlorophenyl)-3-methylbutan-1-one)

• Product Name: 1-(4-chlorophenyl)-3-methylbutan-1-one
• CAS No: 71573-93-8
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• MDL: MFCD23904498
• CID: 1750531
• PubChem ID: 11446915
• Update Time: 2025-04-24

1-(4-chlorophenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(4-chlorophenyl)-3-methyl-
• 1-(4-chlorophenyl)-3-methylbutan-1-one
• SCNNXOZSXWBSSI-UHFFFAOYSA-N
• 3-Methyl-1-[4-(chloromethyl)phenyl]-1-butanone
• HS-3781
• 71573-93-8
• DTXSID10466118
• G46091
• SCHEMBL6410944
• Z385417372
• EN300-84066
• AKOS009339417
• 1-(4-Chlorophenyl)-3-methyl-1-butanone
• A1-03172

• MDL： MFCD23904498
• Inchi： 1S/C11H13ClO/c1-8(2)7-11(13)9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： SCNNXOZSXWBSSI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(C)C)=O

Computed Properties

• Exact Mass: 196.06559
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chlorophenyl)-3-methylbutan-1-one

1-Butanone, 1-(4-chlorophenyl)-3-methyl- (CAS No. 71573-93-8): Properties, Applications, and Market Insights

1-Butanone, 1-(4-chlorophenyl)-3-methyl- (CAS No. 71573-93-8) is a specialized organic compound with significant industrial and research applications. This ketone derivative, featuring a 4-chlorophenyl group and a methyl substituent, exhibits unique chemical properties that make it valuable in various synthetic processes. Its molecular formula is C₁₁H₁₃ClO, and it is commonly referred to in scientific literature as 3-Methyl-1-(4-chlorophenyl)butan-1-one.

The compound's structure combines the reactivity of a ketone functional group with the aromatic stability of a chlorinated benzene ring. This dual character enables 1-Butanone, 1-(4-chlorophenyl)-3-methyl- to participate in diverse chemical reactions, including nucleophilic additions and electrophilic aromatic substitutions. Researchers particularly value its role as an intermediate in the synthesis of more complex molecules, especially in the pharmaceutical and agrochemical sectors.

Recent trends in green chemistry have brought attention to compounds like 71573-93-8, as scientists seek more sustainable synthetic pathways. The 4-chlorophenyl moiety in this molecule is frequently explored in drug discovery, particularly for compounds targeting neurological and inflammatory conditions. This aligns with current healthcare research priorities addressing aging populations and chronic diseases.

In material science applications, 1-(4-chlorophenyl)-3-methyl-1-butanone has shown promise as a building block for advanced polymers. Its aromatic component contributes to thermal stability, while the ketone group offers modification sites for further functionalization. These properties are increasingly relevant as industries develop high-performance materials for electronics and renewable energy applications.

The global market for specialty ketones including CAS 71573-93-8 has shown steady growth, driven by demand from the pharmaceutical and advanced materials sectors. Analytical reports suggest particular expansion in Asia-Pacific regions, correlating with increased research and development activities in these areas. Quality standards for this compound typically require high purity levels (>98%), with strict control of impurities that could affect downstream applications.

From a safety perspective, proper handling of 1-Butanone, 1-(4-chlorophenyl)-3-methyl- requires standard laboratory precautions. While not classified as highly hazardous, appropriate ventilation and personal protective equipment are recommended when working with this compound in powder or solution form. Storage conditions typically recommend cool, dry environments away from strong oxidizers.

Analytical characterization of 71573-93-8 commonly employs techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods verify purity and identity, crucial for research and industrial applications. The compound typically appears as a white to off-white crystalline powder with a characteristic mild aromatic odor.

Environmental considerations for 3-Methyl-1-(4-chlorophenyl)butan-1-one include proper waste disposal methods to prevent ecosystem contamination. While the compound shows moderate biodegradability, wastewater treatment systems should include appropriate filtration and chemical processing steps when handling residues containing this material.

Future research directions for 1-Butanone, 1-(4-chlorophenyl)-3-methyl- may explore its potential in catalytic systems or as a precursor for novel heterocyclic compounds. The growing interest in chiral synthesis also presents opportunities for developing enantioselective versions of this molecule, which could have significant implications for pharmaceutical applications.

For researchers sourcing CAS 71573-93-8, quality verification should include certificates of analysis documenting purity, melting point range, and spectroscopic profiles. Reputable suppliers typically provide comprehensive technical data sheets and material safety information to support proper use of this specialty chemical.